N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl
Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of this exact compound, substituted pyridines can be synthesized via various methodologies . One such method involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Scientific Research Applications
Synthesis and Derivatives
- N-(2-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide HCl and its derivatives are synthesized for various scientific purposes. For instance, the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles explores the potential of these compounds in different scientific applications (Karthikeyan, Vijayakumar, & Sarveswari, 2014).
- Development of 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives as Mycobacterium tuberculosis pantothenate synthetase inhibitors shows their potential in addressing tuberculosis (Samala, Devi, Nallangi, Yogeeswari, & Sriram, 2013).
Pharmaceutical Applications
- The compound's derivatives have been explored for their potential as pharmaceutical agents. For example, novel Mycobacterium tuberculosis pantothenate synthetase inhibitors are based on the 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine structure (Samala et al., 2013).
- Another study focusing on the discovery of tetrahydro-pyrazolo[4,3-c]pyridines for neuropathic pain treatment indicates the therapeutic applications of these compounds (Yogeeswari, Sharma, Samala, Gangadhar, Karthick, Mallipeddi, Semwal, & Sriram, 2013).
Antimicrobial and Antifungal Research
- Research has also been conducted on synthesizing new thiazole and pyrazole derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety for antimicrobial activities (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
- The synthesis of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents shows the diversity in the compound's applications in combating various diseases (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Jannet, 2016).
Chemical Properties and Stability
- Studies on the tautomerism of aza heterocycles, including compounds like 5-methyl-2-phenyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo-[4,3-c]pyridin-3-one, provide insights into the chemical properties and stability of these compounds (Gubaidullin, Nabiullin, Kharlamov, & Buzykin, 2014).
Exploration in Fungicides
- Research into the synthesis of pyrazolo[1,5-a]pyrimidine analogues of carboxin, a systemic fungicide, illustrates the use of these compounds in agriculture (Huppatz, 1985).
Antiproliferative and Antitubercular Activity
- The synthesis and evaluation of pyrazolo[1,5-a]pyridine-3-carboxamides as novel antitubercular agents highlight their potential in the treatment of tuberculosis (Tang, Wang, Wu, Wan, Tu, Njire, Wan, Franzblauc, Zhang, Lu, & Ding, 2015).
- Compounds like 2,4,6,7-tetrasubstituted-2H-pyrazolo[4,3-c]pyridines have been studied for their antiproliferative activity, suggesting their potential in cancer treatment (Razmienė, Řezníčková, Dambrauskienė, Ostruszka, Kubala, Žukauskaitė, Kryštof, Šačkus, & Arbačiauskienė, 2021).
properties
IUPAC Name |
N-(pyridin-2-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O.ClH/c19-13(16-7-9-3-1-2-5-15-9)12-10-8-14-6-4-11(10)17-18-12;/h1-3,5,14H,4,6-8H2,(H,16,19)(H,17,18);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAEHXRGQMVCREQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1NN=C2C(=O)NCC3=CC=CC=N3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1220035-40-4 | |
Record name | 1H-Pyrazolo[4,3-c]pyridine-3-carboxamide, 4,5,6,7-tetrahydro-N-(2-pyridinylmethyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220035-40-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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